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Compound of Interest

Compound Name: Myrcenyl acetate

Cat. No.: B075538 Get Quote

The safe and compliant disposal of myrcenyl acetate is critical for ensuring laboratory safety

and environmental protection. This guide provides essential information and step-by-step

procedures for researchers, scientists, and drug development professionals to manage

myrcenyl acetate waste effectively. Adherence to these protocols is paramount to minimize

risks and comply with regulatory standards.

Immediate Safety and Handling Precautions
Myrcenyl acetate is classified as a combustible liquid that can cause skin and eye irritation.[1]

Ingestion may be harmful.[1] Prior to handling, it is crucial to consult the Safety Data Sheet

(SDS) and wear appropriate Personal Protective Equipment (PPE), including chemical-

resistant gloves, safety goggles, and protective clothing.[1][2] Ensure adequate ventilation and

avoid inhalation of vapors.[1][3] In case of a spill, immediately eliminate all ignition sources.[2]

[3]

Logistical and Operational Disposal Plan
The disposal of myrcenyl acetate must be conducted in accordance with local, regional, and

national hazardous waste regulations.[1][3][4] It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department to ensure full compliance with all

applicable guidelines.[5][6]

Key Disposal Principles:
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Do Not Dispose in Drains or Trash: Myrcenyl acetate should never be disposed of down the

sanitary sewer or in regular trash.[3][5][7] This practice is environmentally harmful and

violates regulations.

Waste Segregation: Store myrcenyl acetate waste separately from incompatible materials,

such as strong oxidizing agents, to prevent hazardous reactions.[1][8]

Proper Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and

the full chemical name, "Myrcenyl Acetate."[5] The label should also include the date of

waste generation and the principal investigator's contact information.[5]

Secure Storage: Waste containers should be kept tightly closed and stored in a designated

cool, dry, and well-ventilated satellite accumulation area.[1][2][8][9]

Step-by-Step Disposal Protocol
Waste Identification and Characterization:

Identify all waste streams containing myrcenyl acetate. This includes pure, unused

product, contaminated solutions, and materials used for spill cleanup.

Characterize the waste. Myrcenyl acetate is a combustible liquid.[1]

Containerization:

Select a chemically compatible waste container. Plastic containers are often preferred

over glass to minimize the risk of breakage.[5][9]

Ensure the container is in good condition, free of leaks, and has a secure, tight-fitting lid.

[10]

Waste Collection and Labeling:

Carefully transfer the myrcenyl acetate waste into the designated container, avoiding

splashes and spills.

Immediately label the container with a hazardous waste tag provided by your EHS

department.[5] The label must include:
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The words "Hazardous Waste"

Full chemical name: "Myrcenyl Acetate"

For mixtures, list all chemical components and their approximate percentages.[8]

Accumulation start date

Building and room number

Principal Investigator's name and contact information[5]

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

that is at or near the point of generation.[8][9]

Ensure the storage area is secure and accessible only to trained personnel.[10]

Do not accumulate more than 55 gallons of hazardous waste in a satellite accumulation

area.[9]

Disposal Request and Pickup:

Once the waste container is full or you are ready for disposal, submit a chemical waste

pickup request to your institution's EHS department.[11]

Do not attempt to transport the hazardous waste yourself. Trained EHS personnel will

collect the waste for proper off-site disposal.

Quantitative Data for Myrcenyl Acetate
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Property Value Source

Chemical Formula C12H20O2 [1]

Molecular Weight 196.29 g/mol [1][12]

Flash Point ~95 °C (~203 °F) [1]

Boiling Point ~238 °C [1]

Appearance Clear, colorless liquid [1]

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols that generate myrcenyl acetate waste. The disposal procedures

outlined are generally applicable to waste generated from various research applications

involving this chemical.

Disposal Workflow Diagram
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Preparation & Identification

Containment & Labeling

Storage & Pickup

Myrcenyl Acetate Waste Generated
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Caption: Workflow for the proper disposal of myrcenyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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